Cas no 2163545-97-7 ((3S,4S)-3,4-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-3-carboxylic acid)

• Product Name: (3S,4S)-3,4-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-3-carboxylic acid
• CAS No: 2163545-97-7
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6455464
• PubChem ID: 124583779
• Update Time: 2025-06-08

(3S,4S)-3,4-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2163545-97-7
• (3S,4S)-3,4-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-3-carboxylic acid
• rac-(3R,4R)-1-[(benzyloxy)carbonyl]-3,4-dimethylpyrrolidine-3-carboxylic acid
• EN300-6512349

• Inchi： 1S/C15H19NO4/c1-11-8-16(10-15(11,2)13(17)18)14(19)20-9-12-6-4-3-5-7-12/h3-7,11H,8-10H2,1-2H3,(H,17,18)/t11-,15-/m1/s1
• InChI Key： CGRPYIFDMPAEQX-IAQYHMDHSA-N
• SMILES： OC([C@]1(C)CN(C(=O)OCC2C=CC=CC=2)C[C@H]1C)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on (3S,4S)-3,4-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-3-carboxylic acid

Introduction to (3S,4S)-3,4-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-3-carboxylic Acid (CAS No. 2163545-97-7)

(3S,4S)-3,4-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-3-carboxylic acid, with the CAS number 2163545-97-7, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique stereochemistry and structural features of this molecule make it a valuable intermediate in the synthesis of complex pharmacophores.

The< strong> (3S,4S)-configuration of the pyrrolidine ring is particularly noteworthy, as it influences the molecule's interactions with biological targets. This stereochemical purity is often a critical factor in drug design, where the three-dimensional shape of a molecule can dictate its efficacy and selectivity. The presence of both< strong>methyl and< strong>phenylmethoxycarbonyl substituents further enhances the compound's structural complexity and potential pharmacological properties.

In recent years, there has been growing interest in< strong>pyrrolidine derivatives due to their role as key building blocks in the synthesis of various therapeutic agents. These compounds have shown promise in multiple therapeutic areas, including central nervous system disorders, inflammation, and cancer. The< strong> (3S,4S)-3,4-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-3-carboxylic acid structure provides a versatile platform for further functionalization, allowing chemists to explore new chemical spaces and develop novel drug candidates.

The< strong>CAS number 2163545-97-7 serves as a unique identifier for this compound, facilitating its recognition and use in scientific literature and industrial applications. This standardized nomenclature ensures that researchers around the world can accurately reference and utilize this compound in their studies. The< strong>methoxycarbonyl group attached to the pyrrolidine ring is particularly significant, as it can participate in various chemical reactions that are essential for drug synthesis.

One of the most exciting aspects of< strong>(3S,4S)-3,4-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-3-carboxylic acid is its potential as a chiral building block. Chirality plays a crucial role in pharmaceuticals, as enantiomers of a molecule can exhibit different biological activities. The precise stereochemistry of this compound allows for the synthesis of enantiomerically pure drugs, which can lead to improved therapeutic outcomes with fewer side effects.

The pharmaceutical industry has been increasingly focused on developing drugs with high enantiomeric purity due to the enhanced efficacy and safety profiles they offer. The< strong>(3S,4S)-configuration of this pyrrolidine derivative makes it an attractive candidate for such applications. Additionally, the presence of both methyl and phenylmethoxycarbonyl groups provides multiple sites for further functionalization, enabling chemists to tailor the molecule's properties to specific biological targets.

In recent studies, researchers have been exploring the use of< strong>pyrrolidine derivatives as modulators of enzyme activity. These compounds have shown potential in inhibiting key enzymes involved in various disease pathways. For instance, some pyrrolidine-based inhibitors have demonstrated efficacy in targeting enzymes that play a role in cancer cell proliferation and survival. The< strong>(3S,4S)-3,4-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-3-carboxylic acid, with its unique structural features, could be a valuable starting point for developing such inhibitors.

The synthesis of complex molecules like< strong>(3S,4S)-3,4-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-3-carboxylic acid requires advanced synthetic techniques and careful optimization to achieve high yields and purity. Modern synthetic methodologies often involve multi-step processes that require expertise in organic chemistry. The development of efficient synthetic routes is essential for translating promising drug candidates into viable therapeutics.

The< strong>CAS number 2163545-97-7 helps researchers track the history and development of this compound from its initial discovery to its current applications. This standardized identification system ensures that all scientific literature remains consistent and accessible across different research groups and institutions. The compound's detailed characterization through spectroscopic techniques such as NMR spectroscopy and mass spectrometry provides essential data for understanding its structure-property relationships.

In conclusion,< strong>(3S,4S)-3,4-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-3-carboxylic acid, identified by its CAS number 2163545-97-7, represents a significant advancement in pharmaceutical chemistry. Its unique stereochemistry and structural features make it a valuable intermediate for synthesizing complex drug candidates with potential applications across multiple therapeutic areas. As research continues to uncover new biological activities and synthetic strategies for pyrrolidine derivatives,< strong>this compound will undoubtedly play an important role in future drug development efforts.